1-(dipropylcarbamoyl)-3-methyl-1H-imidazol-3-ium iodide

• IUPAC Name: 3-methyl-N,N-dipropylimidazol-3-ium-1-carboxamide;iodide
• InChI: InChI=1S/C11H20N3O.HI/c1-4-6-13(7-5-2)11(15)14-9-8-12(3)10-14;/h8-10H,4-7H2,1-3H3;1H/q+1;/p-1
• InChI Key: HHXBVAYWYINFEN-UHFFFAOYSA-M
• Canonical SMILES: CCCN(CCC)C(=O)N1C=C[N+](=C1)C.[I-]
• Molecular Formula: C11H20IN3O
• Molecular Weight: 337.20 g/mol

Description

1-(Dipropylcarbamoyl)-3-methyl-1H-imidazol-3-ium iodide, commonly referred to as DMMI, is a quaternary ammonium salt. It is a colorless solid that is soluble in water and organic solvents. DMMI is an important intermediate in the production of pharmaceuticals and other industrial chemicals, and is used in a variety of research applications.

Scientific Research Applications

• Metal Complex Synthesis and Catalytic Properties

  • This compound has been used in the synthesis of hybrid phosphorus-NHC ligands for metal complexes. For instance, it played a role in forming phosphine-NHC, phosphinite-NHC, and phosphoryl-NHC metal complexes, contributing to the creation of dinuclear and tetranuclear Ag and Ir complexes, as well as pincer-type Ir hydrides (Liu & Braunstein, 2013).

• Organic Synthesis and Chemical Reactions

  • It's involved in copper(I) iodide-catalyzed oxidative synthesis of imidazoAa)pyridines through CH activation of methyl ketones in water, enabling one-pot, three-component coupling reactions (Mohan, Rao, Ravi & Adimurthy, 2014).

• Material Science and Engineering

  • Used in dye-sensitized solar cells (DSSCs), particularly for enhancing the conductivity of the solid-state electrolyte. The introduction of specific groups like propargyl to the imidazolium ring substantially increases conductivity, making it suitable for high-efficiency solid-state DSSCs (Wang, Li, Gong, Zhou & Wang, 2013).

• Electrochemistry and Corrosion Studies

  • Research has explored its role as an additive in Ni-Co alloy electrodeposition and its impact on corrosion behavior and nucleation mechanisms. The findings suggest that imidazolium-based ionic liquids, including this compound, can significantly influence the electrochemical properties and corrosion resistance of alloys (Omar, Al-Fakih, Aziz & Emran, 2020).

• Host-Guest Chemistry and Phase Behavior Studies

  • It has been observed to exhibit lower critical solution temperature (LCST)-type phase transition in specific solvent systems, which is valuable for understanding molecular interactions and potential applications in product and educt separation (Dong, Zheng, Yao, Han, Yuan, Antonietti & Huang, 2013).